Cas no 63716-89-2 (1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide)

• Product Name: 1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide
• CAS No: 63716-89-2
• MF: C₂₀H₃₈I₂N₂O
• MW: 576.337470531464
• CID: 1667522
• PubChem ID: 113795
• Update Time: 2025-04-21

1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide Chemical and Physical Properties

Names and Identifiers

• 1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide
• Of-1593
• 1,1'-[Oxydi(ethane-2,1-diyl)]bis(3-methyl-1-azabicyclo[2.2.2]octan-1-ium) diiodide
• 63716-89-2
• DTXSID80980119
• Quinuclidinium, 1,1'-oxydiethylenebis(3-methyl-, diiodide
• 1,4-Di(3',3'-methylquinuclidyl-1',1')-diethyl ether diiodide

• Inchi： 1S/C20H38N2O.2HI/c1-17-15-21(7-3-19(17)4-8-21)11-13-23-14-12-22-9-5-20(6-10-22)18(2)16-22;;/h17-20H,3-16H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： GTSKCZHMZXAPMP-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(CC[N+]12CCC(CC1)C(C)C2)CC[N+]12CCC(CC1)C(C)C2

Computed Properties

• Exact Mass: 537.8091
• Monoisotopic Mass: 576.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.23